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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834 Get Quote

An In-depth Technical Guide to 4-Bromo-4'-methoxybiphenyl

This guide provides essential information regarding the physicochemical properties of 4-
Bromo-4'-methoxybiphenyl, a compound of interest for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Core Molecular Data
4-Bromo-4'-methoxybiphenyl is a biphenyl derivative characterized by the presence of a

bromine atom and a methoxy group at the 4 and 4' positions, respectively. These substitutions

significantly influence its chemical reactivity and physical properties, making it a valuable

intermediate in the synthesis of more complex molecules.

Physicochemical Properties
The fundamental molecular attributes of 4-Bromo-4'-methoxybiphenyl are summarized in the

table below. This data is critical for stoichiometric calculations, analytical characterization, and

the design of synthetic protocols.
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Property Value

Molecular Formula C13H11BrO[1][2][3]

Linear Formula CH3OC6H4C6H4Br[4][5]

Molecular Weight 263.13 g/mol [2][3][4][5][6][7]

CAS Number 58743-83-2[3][4][5][6][7]

Experimental Protocols
The determination of the molecular weight and formula of 4-Bromo-4'-methoxybiphenyl relies

on standard analytical techniques. High-resolution mass spectrometry (HRMS) is typically

employed to ascertain the precise molecular weight and deduce the elemental composition,

which in turn confirms the molecular formula. Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C) is used to elucidate the chemical structure, further validating the

arrangement of atoms as depicted by the molecular formula.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name, its empirical

and molecular formulas, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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